Cas no 51700-68-6 ( )
structure
Product Name:
CAS No:51700-68-6
MF:C15H13N5
MW:263.297221899033
CID:935713
PubChem ID:314896
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- DTXSID30311010
- NSC235198
- NSC-235198
- 51700-68-6
-
-
- Inchi: 1S/C15H13N5/c1-2-20-15-12(9-17-20)14-11(8-16-15)13(18-19-14)10-6-4-3-5-7-10/h3-9,17H,2H2,1H3
- InChI Key: ABFSJRKIHNTMNN-UHFFFAOYSA-N
- SMILES: N1(CC)C2C(=CN1)C1C(=CN=2)C(C2C=CC=CC=2)=NN=1
Computed Properties
- Exact Mass: 263.11729
- Monoisotopic Mass: 263.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 587
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 52.4Ų
Experimental Properties
- Density: 1.39
- Boiling Point: 382.5°C at 760 mmHg
- Flash Point: 185.1°C
- Refractive Index: 1.757
- PSA: 52.35
Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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